![molecular formula C21H30ClNO B3980937 4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride](/img/structure/B3980937.png)
4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride
Overview
Description
4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride, also known as ACBC, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. ACBC belongs to the class of compounds known as GABA analogs, which are compounds that mimic the effects of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. In
Mechanism of Action
4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride acts as a partial agonist at the GABA-B receptor, which is a type of receptor in the brain that responds to the neurotransmitter GABA. GABA-B receptors are involved in regulating the release of other neurotransmitters, such as dopamine and serotonin, which are important for mood and behavior. By acting as a partial agonist at the GABA-B receptor, this compound can modulate the release of these neurotransmitters and produce anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. For example, this compound has been shown to increase levels of GABA in the brain, which can enhance the inhibitory effects of GABA on neuronal activity. This compound has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride is that it has a relatively high affinity for the GABA-B receptor, which means that it can produce effects at lower doses than other GABA analogs. However, one limitation of this compound is that it has a relatively short half-life in the body, which means that it may need to be administered frequently or in higher doses to produce sustained effects.
Future Directions
There are a number of potential future directions for research on 4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride. One area of interest is the development of more potent and selective GABA-B receptor agonists that can produce more specific effects on neurotransmitter release. Another area of interest is the development of novel delivery methods for this compound, such as sustained-release formulations or transdermal patches, that can provide more sustained and consistent levels of the drug in the body. Additionally, further research is needed to explore the potential therapeutic applications of this compound in other neurological and psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder.
Scientific Research Applications
4-(1-azepanyl)-1-cyclopentyl-1-phenyl-2-butyn-1-ol hydrochloride has been studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including anxiety, depression, and schizophrenia. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been shown to enhance the effects of antipsychotic drugs in treating schizophrenia.
properties
IUPAC Name |
4-(azepan-1-yl)-1-cyclopentyl-1-phenylbut-2-yn-1-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29NO.ClH/c23-21(20-13-6-7-14-20,19-11-4-3-5-12-19)15-10-18-22-16-8-1-2-9-17-22;/h3-5,11-12,20,23H,1-2,6-9,13-14,16-18H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPHADMRKYQQTJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CC#CC(C2CCCC2)(C3=CC=CC=C3)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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